Cas no 62593-46-8 (Propanoyl chloride, 3-(2-methoxyethoxy)-)
62593-46-8 structure
Product Name:Propanoyl chloride, 3-(2-methoxyethoxy)-
CAS No:62593-46-8
MF:C6H11ClO3
MW:166.602741479874
CID:438860
PubChem ID:23043305
Update Time:2025-04-19
Propanoyl chloride, 3-(2-methoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoyl chloride, 3-(2-methoxyethoxy)-
- 3-(2-methoxyethoxy)propanoyl chloride
- SCHEMBL13922207
- DTXSID20629999
- 62593-46-8
-
- Inchi: 1S/C6H11ClO3/c1-9-4-5-10-3-2-6(7)8/h2-5H2,1H3
- InChI Key: INQQHFDGPVVVJV-UHFFFAOYSA-N
- SMILES: ClC(CCOCCOC)=O
Computed Properties
- Exact Mass: 166.03973
- Monoisotopic Mass: 166.0396719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Propanoyl chloride, 3-(2-methoxyethoxy)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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